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Compound of Interest

4-Chloro-N-hydroxy-2-
Compound Name:

methylbenzamidine
CAS No.: 721450-66-4

Cat. No.: B1623629

Get Quote

\ J

Technical Guide: 4-Chloro-N-hydroxy-2-

methylbenzamidine

Physicochemical Profiling, Synthesis Protocols, and
Drug Development Applications

Part 1: Executive Summary & Physicochemical
Profile

4-Chloro-N-hydroxy-2-methylbenzamidine (also known as 4-chloro-2-
methylbenzamidoxime) is a functionalized amidoxime intermediate critical in medicinal
chemistry. It serves as a primary building block for the synthesis of 1,2,4-oxadiazole
heterocycles—a privileged scaffold in oncology and anti-infective drug discovery due to its
bioisosteric relationship with esters and amides.

This compound is characterized by the presence of a lipophilic chlorotoluene core attached to a
polar amidoxime headgroup (
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), providing a versatile handle for cyclization reactions.

Molecular Specifications

Property Value

Notes

4-Chloro-N'-hydroxy-2-

methylbenzimidamide

IUPAC Name

Alternate: 4-chloro-2-

methylbenzamidoxime

Molecular Formula

Confirmed by elemental

accounting

Monoisotopic Mass: 184.0403

Molecular Weight 184.62 g/mol
Da
_ _ _ Typically white to off-white
Physical State Solid (Crystalline)
powder
N Limited solubility in water;
Solubility DMSO, Methanol, Ethanol o _
soluble in dilute acid
) o Amphoteric nature due to
pKa (Predicted) ~11.5 (OH), ~4.5 (Amidine)

oxime/amine functionality

Elemental Analysis
Carbon (C): 52.05%

Hydrogen (H): 4.91%

Chlorine (ClI): 19.20%

Nitrogen (N): 15.17%

Oxygen (O): 8.67%

Part 2: Synthesis & Characterization Protocols

Synthetic Logic

The most robust route to 4-Chloro-N-hydroxy-2-methylbenzamidine is the nucleophilic

addition of hydroxylamine to 4-chloro-2-methylbenzonitrile. This reaction is thermodynamically
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driven by the formation of the stable amidoxime resonance structure.

Precursor: 4-Chloro-2-methylbenzonitrile (CAS: 50712-68-0) Reagent: Hydroxylamine
Hydrochloride (

) Base: Sodium Carbonate (

) or Triethylamine (

)
Experimental Protocol (Standardized)

Objective: Synthesis of 4-Chloro-N-hydroxy-2-methylbenzamidine on a 10 mmol scale.
e Preparation:
o Dissolve Hydroxylamine Hydrochloride (1.04 g, 15 mmol, 1.5 eq) in Water (5 mL).

o Add Sodium Carbonate (0.80 g, 7.5 mmol, 0.75 eq) slowly to generate free hydroxylamine
in situ. Caution:

evolution.
o Addition:
o Dissolve 4-Chloro-2-methylbenzonitrile (1.51 g, 10 mmol, 1.0 eq) in Ethanol (15 mL).
o Add the aqueous hydroxylamine solution to the ethanolic nitrile solution.
e Reaction:
o Reflux the mixture at 80°C for 4—6 hours.
o Monitor via TLC (Eluent: 30% EtOAc/Hexane). The nitrile spot (

) should disappear, replaced by the more polar amidoxime spot (
).

o Workup:
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[e]

Evaporate ethanol under reduced pressure.

o

Dilute the residue with ice-cold water (20 mL).

[¢]

The product typically precipitates as a white solid. Filter and wash with cold water.[1]

[¢]

Alternative: If oil forms, extract with Ethyl Acetate (

mL), dry over
, and concentrate.

e Purification:

o Recrystallize from Ethanol/Water or Toluene if necessary.

Structural Validation (Expected Data)
e NMR (400 MHz, DMSO-

):

o

9.40 (s, 1H,

) — Exchangeable

o

7.20-7.40 (m, 3H, Ar-H) — Aromatic pattern characteristic of 1,2,4-substitution

o

5.80 (s, 2H,

) — Broad singlet, exchangeable

o

2.35 (s, 3H, Ar-
)

¢ IR Spectroscopy:

/

stretching (Broad).
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stretching (Amidoxime).

Part 3: Applications in Drug Discovery
The 1,2,4-Oxadiazole Scaffold

This compound is the immediate precursor to 3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazoles.
By reacting the amidoxime with an activated carboxylic acid derivative (acyl chloride or ester),
the O-acyl amidoxime intermediate is formed, which undergoes thermal cyclodehydration to
close the oxadiazole ring.

This scaffold is bioisosteric to esters and amides but possesses superior metabolic stability,
making it ideal for:

* GPCR Agonists: Mimicking the peptide bond in receptor ligands.

e Anti-inflammatory Agents: Inhibitors of enzymes like COX-2 or 5-LOX often feature this core.

Pathway Visualization

The following diagram illustrates the synthesis of the target amidoxime and its subsequent
transformation into a therapeutic oxadiazole scaffold.
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Figure 1: Synthetic pathway from nitrile precursor to the bioactive oxadiazole scaffold via the
amidoxime intermediate.[2][3][1][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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